Cas no 1203140-46-8 (2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide)

• Product Name: 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide
• CAS No: 1203140-46-8
• MF: C₂₁H₂₂N₂O₃
• MW: 350.410985469818
• CID: 6578116
• PubChem ID: 45503232
• Update Time: 2025-05-30

2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide
• 2-(2,3-dihydrocyclopenta[b]indol-4(1H)-yl)-N-(2,3-dimethoxyphenyl)acetamide
• 2-(2,3-dihydro-1H-cyclopenta[b]indol-4-yl)-N-(2,3-dimethoxyphenyl)acetamide
• SR-01000924437
• AKOS024517260
• 1203140-46-8
• SR-01000924437-1
• F5724-0178
• 2-{1H,2H,3H,4H-cyclopenta[b]indol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide

• Inchi： 1S/C21H22N2O3/c1-25-19-12-6-9-16(21(19)26-2)22-20(24)13-23-17-10-4-3-7-14(17)15-8-5-11-18(15)23/h3-4,6-7,9-10,12H,5,8,11,13H2,1-2H3,(H,22,24)
• InChI Key： YVMVMXHKKPYXRN-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC=CC=2C2CCCC1=2)NC1C=CC=C(C=1OC)OC

Computed Properties

• Exact Mass: 350.16304257g/mol
• Monoisotopic Mass: 350.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52.5Ų

Additional information on 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide

2-{1H,2H,3H,4H-Cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide: A Comprehensive Overview

The compound with CAS No. 1203140-46-8, known as 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentabindole moiety with an acetamide group substituted by a 2,3-dimethoxyphenyl ring. The cyclopentabindole core is a bicyclic system that has been extensively studied for its potential in drug discovery due to its structural similarity to naturally occurring alkaloids and its ability to modulate various biological targets.

Recent studies have highlighted the biological activity of this compound, particularly its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are critical targets in drug development due to their involvement in numerous physiological processes and their role in various diseases such as cardiovascular disorders, neurological conditions, and cancer. The acetamide group in the molecule is known to enhance bioavailability and improve the pharmacokinetic profile of the compound, making it a promising candidate for further preclinical studies.

The synthesis of 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the construction of the cyclopentabindole ring system through cyclization reactions and the subsequent functionalization with the acetamide group. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for biological testing.

One of the most intriguing aspects of this compound is its ability to exhibit selective binding to specific GPCR subtypes. This selectivity is crucial for minimizing off-target effects and improving the therapeutic index of potential drugs. Recent findings suggest that this compound may have applications in treating conditions such as chronic pain and inflammation by targeting specific GPCRs involved in these pathways.

In addition to its pharmacological properties, the chemical stability of this compound has been thoroughly investigated. Studies have shown that it exhibits good stability under physiological conditions, which is essential for its potential use as an oral or parenteral drug. Furthermore, preliminary toxicity studies indicate that this compound has a favorable safety profile at therapeutic doses.

The development of cyclopentabindole derivatives like this compound represents a significant advancement in the field of medicinal chemistry. By leveraging the unique properties of these molecules, researchers are paving the way for novel therapeutic strategies that could address unmet medical needs. As research continues to uncover new insights into the biological mechanisms of this compound, it holds great promise for future clinical applications.

In conclusion, 2-{1H,2H,3H,4H-cyclopentabindol-4-yl}-N-(2,3-dimethoxyphenyl)acetamide (CAS No. 1203140-46-8) stands out as a compelling candidate for drug development due to its unique structure and promising biological activity. With ongoing research focusing on optimizing its pharmacokinetic properties and exploring its therapeutic potential further, this compound is poised to make significant contributions to the field of medicinal chemistry.